Cas no 821806-16-0 (1,2-Propanediol, 3-(4-thiazolyloxy)-, (2R)-)

• Product name: 1,2-Propanediol, 3-(4-thiazolyloxy)-, (2R)-
• CAS No: 821806-16-0
• MF: C₆H₉NO₃S
• MW: 175.205560445786
• CID: 696164
• PubChem ID: 15935379

1,2-Propanediol, 3-(4-thiazolyloxy)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-(4-thiazolyloxy)-, (2R)-
• (2R)-3-(1,3-thiazol-4-yloxy)propane-1,2-diol
• (2R)-3-[(1,3-Thiazol-4-yl)oxy]propane-1,2-diol
• 821806-16-0
• SCHEMBL6490486
• DTXSID10579838

• Inchi： InChI=1S/C6H9NO3S/c8-1-5(9)2-10-6-3-11-4-7-6/h3-5,8-9H,1-2H2/t5-/m1/s1
• InChI Key： UQKRTVSKWVQZHO-RXMQYKEDSA-N
• SMILES： C1=C(N=CS1)OCC(CO)O

Computed Properties

• Exact Mass: 175.03031432g/mol
• Monoisotopic Mass: 175.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 90.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers